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Compound of Interest

Compound Name: Propazine

Cat. No.: B092685

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical and physical
properties of propazine. The information is curated to support research, scientific analysis, and
drug development endeavors. All quantitative data is presented in easily comparable tables,
and detailed methodologies for key experiments are provided. Furthermore, this guide includes
mandatory visualizations of signaling pathways and experimental workflows to facilitate a
deeper understanding of propazine's characteristics and applications.

Chemical and Physical Properties of Propazine

Propazine is a triazine herbicide characterized as a colorless, crystalline solid.[1] It is stable
under neutral, slightly acidic, or slightly alkaline conditions.[2][3]
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Property Value Reference
6-chloro-N2,N4-di(propan-2-

IUPAC Name o o [4]
yI)-1,3,5-triazine-2,4-diamine

CAS Number 139-40-2 [5]

Molecular Formula CoH16CINs [6][5]

Molar Mass 229.71 g/mol [51[7]
Colorless crystalline

Appearance ] [11121171
solid/powder

Melting Point 212-214 °C [11[7118]

Boiling Point 368.7 °C (rough estimate) [7]

Water Solubility

8.6 mg/L at 20-22 °C

[21i81e]

5 mg/L at 20 °C

[1]

Vapor Pressure

2.9 x 1078 mmHg at 20 °C

[8]

0.004 mPa at 20 °C

[1]

Density 1.162 g/cm3 at 20 °C [21[71[8]
pKa 1.7at21°C [2]
Log Kow (Octanol-Water

2.93 [2]

Partition Coefficient)

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of propazine

are outlined below. These protocols are based on internationally recognized OECD guidelines.

Melting Point Determination (Adapted from OECD

Guideline 102)

The melting point of propazine can be determined using the capillary tube method.
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Apparatus:

e Melting point apparatus with a heated block and thermometer

o Glass capillary tubes (sealed at one end)

e Mortar and pestle

e Spatula

Procedure:

Sample Preparation: A small amount of dry propazine is finely ground using a mortar and
pestle.

o Capillary Tube Filling: The open end of a capillary tube is pushed into the powdered
propazine. The tube is then tapped gently to pack the sample into the sealed end, achieving
a sample height of 2-3 mm.

o Measurement: The filled capillary tube is placed in the heating block of the melting point
apparatus. The temperature is raised at a steady rate (e.g., 10°C/min initially, then 1-2°C/min
near the expected melting point).

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
start of the melting range. The temperature at which the last solid crystal disappears is
recorded as the end of the melting range.

Water Solubility Determination (Adapted from OECD
Guideline 105 - Flask Method)

The shake-flask method is suitable for determining the water solubility of propazine.
Apparatus:
o Mechanical shaker or magnetic stirrer

o Constant temperature bath
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e Centrifuge

e Analytical balance

o Glass flasks with stoppers

« Filtration apparatus (e.g., syringe filters)

e High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Procedure:
» Equilibration: An excess amount of propazine is added to a flask containing deionized water.

o Shaking/Stirring: The flask is sealed and agitated in a constant temperature bath (e.g., 20°C)
for a sufficient period to reach equilibrium (e.g., 24-48 hours). Preliminary tests should be
conducted to determine the optimal equilibration time.

e Phase Separation: The suspension is centrifuged at a high speed to separate the
undissolved solid from the aqueous solution.

o Sample Analysis: A known volume of the clear supernatant is carefully removed, filtered, and
the concentration of propazine is determined using a validated analytical method such as
HPLC.

» Calculation: The water solubility is expressed in mg/L.

Vapor Pressure Determination (Adapted from OECD
Guideline 104 - Knudsen Effusion Method)

The Knudsen effusion method is suitable for substances with low vapor pressures like
propazine.

Apparatus:

o Knudsen effusion cell with a small orifice
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e High-vacuum system

e Thermostatically controlled chamber

e Microbalance

Procedure:

o Sample Preparation: A known mass of propazine is placed in the Knudsen effusion cell.

o Measurement: The cell is placed in a high-vacuum chamber and heated to a constant
temperature. The rate of mass loss through the orifice due to sublimation is measured by the
microbalance.

o Calculation: The vapor pressure is calculated from the rate of mass loss using the Knudsen
equation, which relates the rate of effusion to the vapor pressure, temperature, and molar
mass of the substance.

Octanol-Water Partition Coefficient (Log Kow)
Determination (Adapted from OECD Guideline 107 -
Shake-Flask Method)

The shake-flask method is a common technique for determining the octanol-water partition
coefficient.

Apparatus:

e Mechanical shaker

e Centrifuge

o Glass vessels with stoppers

e Analytical instrumentation (e.g., HPLC) for concentration determination
Procedure:

e Pre-saturation: n-Octanol is saturated with water, and water is saturated with n-octanol.
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Partitioning: A known amount of propazine is dissolved in either water or n-octanol. The two
phases are then mixed in a vessel in a defined volume ratio.

Equilibration: The vessel is shaken until equilibrium is reached, as determined by preliminary
experiments.

Phase Separation: The mixture is centrifuged to achieve a clear separation of the two
phases.

Analysis: The concentration of propazine in both the agueous and n-octanol phases is
determined using a suitable analytical method.

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of
propazine in the n-octanol phase to its concentration in the agueous phase. The logarithm of
this value is reported as Log Kow.

pKa Determination (Potentiometric Titration Method)

Potentiometric titration is a standard method for determining the pKa of ionizable compounds.

Apparatus:

Potentiometer with a pH electrode

Burette

Stirrer

Beaker

Procedure:

Sample Preparation: A solution of propazine of known concentration is prepared in a
suitable solvent (e.g., a water-methanol mixture to ensure solubility).

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI).

pH Measurement: The pH of the solution is measured after each addition of the titrant.
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o Data Analysis: A titration curve is constructed by plotting the pH against the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point.

Signaling Pathway and Experimental Workflows
Herbicidal Mechanism of Action: Inhibition of
Photosystem lI

Propazine, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible plants.
It specifically targets Photosystem Il (PSll) in the chloroplasts. Propazine binds to the D1
protein of the PSIl complex, blocking the electron transport chain and leading to a buildup of
reactive oxygen species, which ultimately causes cell death.

Photosystem Il (PSII)

e H Reactive Oxygen Species (ROS) Buildup }ﬂ>

Click to download full resolution via product page

Caption: Propazine inhibits photosynthesis by blocking the electron transport chain in
Photosystem II.

Experimental Workflow: Industrial Synthesis of
Propazine

The industrial synthesis of propazine typically involves the sequential substitution of chlorine
atoms on a cyanuric chloride ring with isopropylamine.
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Reaction with Isopropylamine (1st equivalent)

Reaction with Isopropylamine (2nd equivalent)

Propazine

Purification (e.g., Crystallization)

Pure Propazine

Click to download full resolution via product page

Caption: Industrial synthesis of propazine from cyanuric chloride and isopropylamine.

Experimental Workflow: Analysis of Propazine in Soil
Samples
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A common workflow for the analysis of propazine in soil involves extraction, cleanup, and
instrumental analysis.

Soil Sample Collection

Solvent Extraction (e.g., with acetonitrile/water)

Solid Phase Extraction (SPE) Cleanup

Instrumental Analysis (e.g., LC-MS/MS)

Propazine Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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